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Compound of Interest

Compound Name: L-803087

Cat. No.: B1237454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of L-803087, a selective

somatostatin receptor 4 (SSTR4) agonist, across various cell lines. Its performance is

benchmarked against other notable SSTR4 agonists, supported by experimental data and

detailed protocols to aid in the design and interpretation of future research.

Comparative Efficacy of SSTR4 Agonists
The following table summarizes the quantitative data on the efficacy of L-803087 and

alternative SSTR4 agonists in different cell line models. The data highlights the potency and

functional activity of these compounds in assays measuring receptor binding and downstream

signaling events.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1237454?utm_src=pdf-interest
https://www.benchchem.com/product/b1237454?utm_src=pdf-body
https://www.benchchem.com/product/b1237454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Cell Line Assay Type Parameter Value Reference

L-803087

CHO-K1

(expressing

human

SSTR4)

[³⁵S]GTPγS

Binding
EC₅₀ ~10 nM [1]

J-2156

CHO-K1

(expressing

human

SSTR4)

cAMP

Inhibition
IC₅₀ 0.05 nM [2]

CHO-K1

(expressing

rat SSTR4)

cAMP

Inhibition
IC₅₀ 0.07 nM [2]

CHO-K1

(expressing

human

SSTR4)

Radioligand

Binding
Kᵢ 1.2 nM [2]

NNC 26-9100

CHO-K1

(expressing

SSTR4)

[³⁵S]GTPγS

Binding
EC₅₀ 2 nM [3]

BV2

(microglial

cells)

Cell Viability -
Increased cell

number

TT-232

Multiple

Tumor Cell

Lines (HT-29,

SW620, K-

562, etc.)

Apoptosis

Assay
-

Induced

apoptosis

Colon 26 (in

vivo)

Tumor

Growth

Inhibition

-

70%

inhibition at

750 µg/kg

Signaling Pathway and Experimental Workflow
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The activation of SSTR4 by agonists like L-803087 initiates a signaling cascade that modulates

cellular function. The diagrams below illustrate this pathway and a typical experimental

workflow for assessing compound efficacy.
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SSTR4 Signaling Pathway
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Activates Cellular Response
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neurotransmitter release)

Phosphorylates
Targets
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Caption: SSTR4 Signaling Pathway
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Experimental Workflow for cAMP Assay

Cell Preparation

Treatment

Detection

1. Culture CHO-K1 cells
stably expressing SSTR4

2. Seed cells into
a 384-well plate

3. Add Forskolin to
stimulate adenylyl cyclase

4. Add varying concentrations
of L-803087 or

alternative agonists

5. Incubate at 37°C

6. Lyse cells

7. Measure intracellular cAMP levels
(e.g., LANCE cAMP detection kit)

8. Analyze data to
determine IC50 values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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